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Compound of Interest

Compound Name: 2Z,6Z-Vitamin K2-d7

Cat. No.: B15143951 Get Quote

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

The pursuit of novel therapeutic agents and a deeper understanding of biological pathways

often necessitates the use of highly specific, isotopically labeled compounds. One such

molecule, 2Z,6Z-Vitamin K2-d7, a deuterated cis-isomer of Menaquinone-7 (MK-7), presents a

unique tool for researchers in metabolic studies, pharmacokinetics, and as an internal standard

for mass spectrometry. However, its specific stereochemistry and isotopic labeling mean it is

not readily available through standard chemical catalogs. This guide provides a comprehensive

overview of the procurement and potential quality control of this specialized research chemical.

Identifying Commercial Sources: The Custom
Synthesis Route
Direct commercial suppliers for "2Z,6Z-Vitamin K2-d7" as a stock item are not available. The

acquisition of this compound requires engaging with companies that specialize in custom

chemical synthesis, particularly those with expertise in deuterated molecules and

stereoselective synthesis.

Below is a comparative table of potential custom synthesis providers with demonstrated

capabilities in deuterated and complex organic compounds. Researchers should contact these

companies with their specific requirements, including desired purity, isotopic enrichment, and

quantity, to obtain a quotation and lead time.
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Company Specialization Key Services
Contact for
Quotation

Alfa Chemistry

Deuterated compound

synthesis, complex

organic synthesis.[1]

Custom synthesis

from milligram to

kilogram scale,

advanced isotope

labeling techniques,

comprehensive

analytical support.[1]

Available through their

website.

Moravek, Inc.

Custom synthesis of

stable-labeled

compounds (¹³C, ²H,

¹⁵N).[2][3]

GLP and non-GLP

synthesis, purification,

and analysis.

Experienced in

developing synthetic

pathways.[2]

Available through their

website.

MedChemExpress

(MCE)

Custom synthesis of

stable isotope-labeled

compounds.[4]

High isotopic

enrichment (≥98%),

comprehensive

analytical data

(LC/GC-MS, NMR),

confidential service.[4]

Available through their

website.

Pharmaffiliates

Custom synthesis of

small molecules,

including deuterated

compounds.

Synthesis from

milligram to gram

scale, impurity

profiling, and access

to a large catalog of

deuterated

compounds.[5]

Available through their

website.

ChemScene

Bioactive small

molecules and custom

synthesis.

Diverse building

blocks, synthetic

reagents, and

expertise in complex

chemical synthesis.

Available through their

website.
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The Procurement Workflow: A Step-by-Step Guide
The process of acquiring a custom-synthesized chemical like 2Z,6Z-Vitamin K2-d7 involves

several critical steps. The following diagram illustrates a logical workflow for researchers to

follow.
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Figure 1. Workflow for procuring a custom-synthesized research compound.
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Experimental Protocol: Quality Control and Isomeric
Purity Assessment
Upon receiving the custom-synthesized 2Z,6Z-Vitamin K2-d7, it is crucial to perform in-house

quality control to verify its identity, purity, and isomeric integrity. The bioactivity of Vitamin K2 is

highly dependent on its isomeric form, with the all-trans isomer being the most biologically

active.[6][7][8][9][10] While the requested compound is a cis-isomer, confirming the specific

isomeric configuration and the absence of other isomers is paramount for data integrity.

Objective: To confirm the identity, purity, and isomeric ratio of synthesized 2Z,6Z-Vitamin K2-
d7 using High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry

(MS).

Materials:

Synthesized 2Z,6Z-Vitamin K2-d7 sample

Reference standard of all-trans Vitamin K2 (MK-7), if available

HPLC-grade solvents (e.g., methanol, isopropanol, hexane)

HPLC system with a Diode Array Detector (DAD) or UV detector

Mass spectrometer (e.g., Q-TOF or Triple Quadrupole)

Appropriate HPLC column (e.g., C18 or a chiral column for isomer separation)

Methodology:

Sample Preparation:

Accurately weigh a small amount of the synthesized 2Z,6Z-Vitamin K2-d7.

Dissolve the sample in an appropriate solvent (e.g., ethanol or hexane) to a known

concentration (e.g., 1 mg/mL).
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Perform serial dilutions to create working solutions suitable for HPLC-MS analysis (e.g., 1-

10 µg/mL).

HPLC-DAD/UV Analysis:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: An isocratic or gradient mixture of non-polar and polar solvents. A common

mobile phase for Vitamin K2 analysis is a mixture of methanol, isopropanol, and a small

amount of a buffer.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: Monitor at the characteristic absorbance wavelength for Vitamin K2 (e.g., 248

nm).

Analysis: The retention time of the major peak should be consistent. The presence of

multiple peaks may indicate impurities or other isomers. The peak area can be used to

calculate the purity of the compound. Cis and trans isomers of menaquinone-7 can often

be separated by HPLC.[11]

Mass Spectrometry Analysis:

Ionization Mode: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical

Ionization (APCI) in positive ion mode.

Mass Range: Scan a mass range that includes the expected molecular weight of 2Z,6Z-
Vitamin K2-d7. The molecular weight will be higher than non-deuterated Vitamin K2 due

to the seven deuterium atoms.

Analysis:

Confirm the presence of the molecular ion ([M+H]⁺ or [M+Na]⁺) corresponding to the

mass of 2Z,6Z-Vitamin K2-d7.
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Perform fragmentation analysis (MS/MS) to confirm the structure. The fragmentation

pattern should be consistent with the menaquinone structure.

Data Interpretation:

The HPLC chromatogram will provide information on the purity and the presence of any

isomers. The mass spectrometry data will confirm the molecular weight and therefore the

successful deuteration of the molecule. The combination of these techniques provides a high

degree of confidence in the identity and quality of the synthesized compound. Studies have

shown that while the trans isomer is biologically active, some cis isomers may have minimal

activity.[12]

Signaling Pathways and Logical Relationships
The primary biological role of Vitamin K2 is as a cofactor for the enzyme gamma-glutamyl

carboxylase (GGCX), which is essential for the activation of Vitamin K-dependent proteins

(VKDPs). These proteins play crucial roles in blood coagulation, bone metabolism, and the

inhibition of vascular calcification. The diagram below illustrates this fundamental signaling

pathway.
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Figure 2. Simplified signaling pathway of Vitamin K2 in the activation of Vitamin K-dependent
proteins.

By utilizing deuterated forms of Vitamin K2 isomers, researchers can more accurately trace the

metabolic fate and activity of these specific compounds, leading to a more nuanced

understanding of their biological roles and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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